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Compound of Interest

Compound Name: 2-Bromo-3-iodobenzoic acid

Cat. No.: B1288681 Get Quote

This guide provides crucial safety protocols and logistical information for researchers,

scientists, and drug development professionals handling 2-Bromo-3-iodobenzoic acid.

Adherence to these procedures is vital for ensuring personal safety and minimizing laboratory

contamination.

Chemical Identifier:

Name: 2-Bromo-3-iodobenzoic acid

CAS RN: 855198-37-7

1. Hazard Assessment and Personal Protective Equipment (PPE)

2-Bromo-3-iodobenzoic acid is a hazardous substance that requires careful handling. Based

on available safety information, the primary hazards include:

H302: Harmful if swallowed.

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H332: Harmful if inhaled.

H335: May cause respiratory irritation.[1][2]
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Due to its nature as a solid, dust particles can be easily generated and inhaled or come into

contact with skin and eyes, making stringent PPE use a necessity.[3][4]

Table 1: Personal Protective Equipment (PPE) for Handling 2-Bromo-3-iodobenzoic Acid
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Hazard
Classification

Body Part
Recommended
PPE

Specification/Stand
ard

H319: Serious Eye

Irritation
Eyes

Chemical safety

goggles and a face

shield

Goggles should

conform to EN166 or

NIOSH standards. A

face shield provides

additional protection

against splashes.[3][4]

H315: Skin Irritation Hands
Chemical-resistant

gloves

Nitrile or neoprene

gloves are

recommended.

Gloves must be

inspected before use

and disposed of after

handling.[3]

H315: Skin Irritation Body

Laboratory coat or

chemical-resistant

apron

A fully buttoned lab

coat is the minimum

requirement. For

larger quantities, a

chemical-resistant

apron is advised.[3][5]

H332/H335: Harmful if

Inhaled / Respiratory

Irritation

Respiratory
Use in a certified

chemical fume hood

All handling of the

solid that may

generate dust should

be performed in a

fume hood.[4] If a

fume hood is not

available, a NIOSH-

approved respirator

with a particulate filter

is required.[3]

2. Operational Plan: Step-by-Step Handling Procedure

2.1. Preparation and Pre-Handling Check:
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Ensure a calibrated chemical fume hood is operational.

Verify that an emergency eyewash station and safety shower are accessible and have been

recently tested.[4][5]

Assemble all necessary equipment (spatulas, weighing paper, glassware) inside the fume

hood to minimize movement.

Confirm availability of appropriate waste containers.

2.2. Donning PPE:

Lab Coat/Apron: Put on a clean, buttoned laboratory coat.

Gloves: Don the first pair of chemical-resistant gloves.

Goggles/Face Shield: Put on chemical safety goggles, ensuring a snug fit. If there is a splash

risk, wear a face shield over the goggles.[4]

Second Pair of Gloves (Optional but Recommended): For added protection, a second pair of

gloves can be worn.

2.3. Handling the Chemical:

Perform all manipulations of 2-Bromo-3-iodobenzoic acid within the fume hood.

Use spatulas and weighing boats to handle the solid. Avoid scooping directly from the

container with glassware.

If transferring the solid, do so slowly and carefully to prevent dust generation.

Keep the container of 2-Bromo-3-iodobenzoic acid sealed when not in use.

2.4. Post-Handling and Doffing PPE:

Clean all contaminated surfaces within the fume hood.

Seal all waste containers.
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Gloves: If wearing two pairs, remove the outer pair and dispose of them in the designated

solid waste container.

Goggles/Face Shield: Remove eye and face protection.

Lab Coat/Apron: Remove the lab coat.

Inner Gloves: Remove the final pair of gloves, turning them inside out as you remove them to

avoid skin contact with any potential contaminants.

Hand Washing: Wash hands thoroughly with soap and water.[6]

3. Disposal Plan

3.1. Contaminated PPE:

Disposable gloves, weighing papers, and any other contaminated disposable items should

be placed in a clearly labeled, sealed plastic bag and disposed of as hazardous solid waste.

3.2. Chemical Waste:

Unused 2-Bromo-3-iodobenzoic acid and any reaction byproducts should be collected in a

designated, labeled hazardous waste container.

Do not mix with other waste streams unless compatibility has been confirmed.

Follow all institutional and local regulations for hazardous waste disposal.

4. Experimental Protocols

Detailed experimental protocols involving 2-Bromo-3-iodobenzoic acid should be written and

approved by the institution's safety committee before any work begins. These protocols must

incorporate the specific safety measures outlined in this document.

5. Mandatory Visualization
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Hazard Assessment

PPE Selection

Operational Controls

Start: Handling 2-Bromo-3-iodobenzoic acid

Identify Hazards:
- Skin Irritation (H315)
- Eye Irritation (H319)

- Respiratory Irritation (H335)
- Harmful if Swallowed/Inhaled (H302/H332)

Eye Protection:
Chemical Safety Goggles &

Face Shield

H319

Skin Protection:
Chemical-Resistant Gloves &

Lab Coat

H315

Respiratory Protection:
Work in Fume Hood

H332/H335

Follow Safe Handling
Procedure

Proper Waste Disposal

End: Safe Completion of Work

Click to download full resolution via product page

Caption: PPE selection workflow for 2-Bromo-3-iodobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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